Cas no 946260-03-3 (4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946260-03-3
• MF: C₂₂H₁₈ClFN₂O₃S
• MW: 444.906326770782
• CID: 5515943
• Update Time: 2025-11-07

4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C22H18ClFN2O3S/c23-17-5-3-15(4-6-17)22(27)25-19-9-12-21-16(14-19)2-1-13-26(21)30(28,29)20-10-7-18(24)8-11-20/h3-12,14H,1-2,13H2,(H,25,27)
• InChI Key： OUWRYZCFDOOLRU-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

4-Chloro-N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 946260-03-3, known as 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide group substituted with a chloro group and a sulfonyl group attached to a tetrahydroquinoline moiety. The presence of fluorine in the benzenesulfonyl group adds to its unique electronic properties and potential applications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The benzamide group in this molecule is particularly significant as it often plays a crucial role in hydrogen bonding interactions with biological macromolecules. This feature makes it a promising candidate for the development of new therapeutic agents.

The synthesis of 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been studied as a potential inhibitor of certain kinases involved in cancer progression. Its ability to selectively bind to these targets without affecting other cellular processes makes it an attractive candidate for anti-cancer drug development. Additionally, its electronic properties have been explored for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the fluorine atom in the benzenesulfonyl group significantly influences the electronic distribution of the molecule. This understanding has enabled researchers to design analogs with improved bioavailability and efficacy.

The structural versatility of 4-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide also makes it a valuable tool in material science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage and catalysis.

In conclusion, CAS No. 946260-03-3 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable asset for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.